2,6-difluoro-N-(5-hydroxy-3-(thiophen-3-yl)pentyl)benzamide

• IUPAC Name: 2,6-difluoro-N-(5-hydroxy-3-thiophen-3-ylpentyl)benzamide
• InChI: InChI=1S/C16H17F2NO2S/c17-13-2-1-3-14(18)15(13)16(21)19-7-4-11(5-8-20)12-6-9-22-10-12/h1-3,6,9-11,20H,4-5,7-8H2,(H,19,21)
• InChI Key: DRTSAWCISDGAHJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)NCCC(CCO)C2=CSC=C2)F
• Molecular Formula: C16H17F2NO2S
• Molecular Weight: 325.4 g/mol
• CAS No.: 2034242-18-5

Description

2,6-difluoro-N-(5-hydroxy-3-(thiophen-3-yl)pentyl)benzamide is a useful research compound. Its molecular formula is C16H17F2NO2S and its molecular weight is 325.37. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Properties

Compounds with difluoro-benzamide scaffolds and thiophene units, similar to 2,6-difluoro-N-(5-hydroxy-3-(thiophen-3-yl)pentyl)benzamide, have been synthesized and characterized for various properties. For instance, the synthesis of new thiourea derivatives, including acylthioureas with significant antipathogenic activity against bacterial strains such as Pseudomonas aeruginosa and Staphylococcus aureus, showcases the methodological advancements and the potential bioactivity relevance of such compounds (Limban, Marutescu, & Chifiriuc, 2011). Additionally, the synthesis of fluorinated molecules, including benzamides with difluorohomoallylic silyl ethers, underlines the importance of fluorine atoms in enhancing the properties of pharmaceutical and agrochemical compounds (Cui et al., 2023).

Antimicrobial and Antifungal Applications

Research into compounds with thiophene and benzamide functionalities has demonstrated potential antimicrobial and antifungal properties. For example, some newly synthesized 5-(2-substituted-1,3-thiazol-5-yl)-2-hydroxy benzamides and their derivatives showed promising antifungal activity, indicating the potential of such molecules in developing novel antifungal agents (Narayana et al., 2004).

Material Science and Chemical Properties

In material science, the incorporation of fluorine atoms into aromatic polyamides has been shown to improve solubility, thermal stability, and electrical properties, suggesting that compounds with similar modifications might find applications in advanced materials (Ge et al., 2004). Furthermore, the development of novel fluorescence probes capable of detecting reactive oxygen species highlights the importance of benzamide derivatives in biochemical and medical research (Setsukinai et al., 2003).